Cas no 167305-84-2 (2-acetamido-6-hydroxyhexanoic acid)

• Product Name: 2-acetamido-6-hydroxyhexanoic acid
• CAS No: 167305-84-2
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 3808939
• PubChem ID: 10856248
• Update Time: 2025-08-04

2-acetamido-6-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Norleucine, N-acetyl-6-hydroxy-
• 2-acetamido-6-hydroxyhexanoic acid
• 2-(acetylamino)-6-hydroxyhexanoic acid
• 2-(acetylamino)-6-hydroxyhexanoicacid
• EN300-1297815
• SCHEMBL6896498
• 167305-84-2

• Inchi： 1S/C8H15NO4/c1-6(11)9-7(8(12)13)4-2-3-5-10/h7,10H,2-5H2,1H3,(H,9,11)(H,12,13)/t7-/m0/s1
• InChI Key： BUEVJKMUWNATHG-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CCCCO)NC(C)=O

Computed Properties

• Exact Mass: 189.10010796Da
• Monoisotopic Mass: 189.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-acetamido-6-hydroxyhexanoic acid

2-Acetamido-6-Hydroxyhexanoic Acid (CAS No. 167305-84-2): An Insight into Its Structure, Properties, and Applications

2-Acetamido-6-hydroxyhexanoic acid (CAS No. 167305-84-2) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N-acetylserine or N-acetyl-L-serine, is a derivative of serine, an essential amino acid. The presence of an acetamido group and a hydroxyl group in its structure imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of 2-acetamido-6-hydroxyhexanoic acid consists of a six-carbon chain with an acetamido group attached to the second carbon and a hydroxyl group on the sixth carbon. This configuration provides the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its solubility and reactivity in different environments. The compound's molecular formula is C₈H₁₅NO₄, and its molecular weight is approximately 193.21 g/mol.

In recent years, 2-acetamido-6-hydroxyhexanoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the most promising areas of study involves its role in neuroprotection and neuroregeneration. Studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. For instance, a study published in the Journal of Neurochemistry demonstrated that N-acetylserine significantly reduced neuronal cell death in a model of ischemic stroke by modulating glutamate receptor activity and preventing calcium overload.

Beyond its neuroprotective properties, 2-acetamido-6-hydroxyhexanoic acid has also been investigated for its potential in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease. Research has indicated that this compound can improve cognitive function and motor skills in animal models of these diseases by enhancing synaptic plasticity and promoting the survival of dopaminergic neurons. A study published in the Journal of Pharmacology and Experimental Therapeutics reported that chronic administration of N-acetylserine led to significant improvements in memory retention and spatial learning tasks in mice with Alzheimer's-like pathology.

The pharmacokinetic properties of 2-acetamido-6-hydroxyhexanoic acid have also been extensively studied to optimize its therapeutic potential. It has been found to have good oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Additionally, the compound exhibits low toxicity and minimal side effects, which are crucial factors for its clinical development.

In the realm of drug discovery, N-acetylserine has shown promise as a lead compound for developing new therapeutic agents. Its ability to modulate multiple biological pathways makes it an attractive candidate for combination therapy approaches. For example, researchers at the University of California have explored the synergistic effects of combining N-acetylserine with other neuroprotective agents to enhance their efficacy in treating neurodegenerative diseases.

Beyond its therapeutic applications, 2-acetamido-6-hydroxyhexanoic acid has also found use in other areas of chemistry and biochemistry. In analytical chemistry, it serves as a standard reference material for quantifying serine derivatives in complex biological samples. Its stable chemical structure and well-defined spectroscopic properties make it an ideal choice for calibration purposes.

In conclusion, N-acetylserine (CAS No. 167305-84-2) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique chemical structure and biological properties make it a valuable tool for researchers exploring new frontiers in neuroprotection, drug development, and analytical chemistry. As ongoing research continues to uncover new applications and mechanisms of action, the importance of this compound is likely to grow even further.